3,3,3-Trifluoro-2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid

• IUPAC Name: 3,3,3-trifluoro-2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C6H5F6NO3/c1-4(3(15)16,6(10,11)12)13-2(14)5(7,8)9/h1H3,(H,13,14)(H,15,16)
• InChI Key: MJIZFFIAUNQIMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)(C(F)(F)F)NC(=O)C(F)(F)F
• Molecular Formula: C6H5F6NO3
• Molecular Weight: 253.10 g/mol

Description

“3,3,3-Trifluoro-2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid” is a chemical compound with the molecular formula C4H2F6O2. It appears as a white crystalline powder. It is part of the organofluorides group.

Molecular Structure Analysis

The molecular structure of “3,3,3-Trifluoro-2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid” can be represented by the SMILES string OC(=O)C(C(F)(F)F)C(F)(F)F. This indicates that the molecule contains a carboxylic acid group (OC(=O)) and a trifluoromethyl group (C(F)(F)F).

Physical And Chemical Properties Analysis

“3,3,3-Trifluoro-2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid” is a white crystalline powder. It has a melting point range of 49°C to 53°C. The compound’s purity, as determined by titration with NaOH, is greater than or equal to 96.0%.

Scientific Research Applications

Synthesis and Interaction with Nucleophiles

Research by Sokolov and Aksinenko (2010) explored the reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates, which share structural similarities with the target compound, demonstrating its utility in generating various acyclic and heterocyclic N-substituted derivatives. This study highlights the compound's versatility in organic synthesis, particularly in forming trifluoromethyl-containing heterocyclic compounds such as pyrroles and imidazolones Sokolov & Aksinenko, 2010.

Conformational Analysis

Thomas et al. (2016) conducted a conformational analysis of 3,3,3-trifluoro-2-(trifluoromethyl)propanoic acid, a closely related compound, using high-resolution spectroscopic techniques. This research provided insights into the complex conformational landscapes of partially fluorinated carboxylic acids, revealing the predominance of Z conformers and their structural similarities and differences with other fluorinated acids Thomas et al., 2016.

Modification of Biologically Active Compounds

Sokolov and Aksinenko (2012) also investigated the modification of biologically active amides and amines with fluorine-containing heterocycles. They studied the reaction of a compound structurally related to the target molecule with 1,3-binucleophiles, leading to the formation of fluorine-containing heterocyclic derivatives. This research underscores the potential of such compounds in designing new materials with specific biological activities Sokolov & Aksinenko, 2012.

Anticancer Activity

Saad and Moustafa (2011) synthesized a series of compounds including S-glycosyl and S-alkyl derivatives of a triazinone compound that shares functional groups with the target compound. Their study focused on evaluating the synthesized compounds for anticancer activity, demonstrating the potential medicinal applications of compounds related to the target molecule Saad & Moustafa, 2011.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, using it only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.